Cas no 851801-38-2 (1-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(thiophen-2-yl)ethan-1-one)

• Product Name: 1-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(thiophen-2-yl)ethan-1-one
• CAS No: 851801-38-2
• MF: C₁₇H₁₈N₂OS₂
• MW: 330.467621326447
• CID: 6084123
• PubChem ID: 3413161
• Update Time: 2025-06-03

1-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(thiophen-2-yl)ethan-1-one
• 1-(2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(thiophen-2-yl)ethan-1-one
• Ethanone, 1-[4,5-dihydro-2-[[(2-methylphenyl)methyl]thio]-1H-imidazol-1-yl]-2-(2-thienyl)-
• 1-[2-[(2-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-thiophen-2-ylethanone
• AKOS024588798
• EU-0092958
• 851801-38-2
• F0630-0632
• 1-(2-{[(2-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(thiophen-2-yl)ethan-1-one
• 1-(2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(thiophen-2-yl)ethanone

• Inchi： 1S/C17H18N2OS2/c1-13-5-2-3-6-14(13)12-22-17-18-8-9-19(17)16(20)11-15-7-4-10-21-15/h2-7,10H,8-9,11-12H2,1H3
• InChI Key： JUKOQHFPQXSNJY-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(SCC2=CC=CC=C2C)=NCC1)CC1SC=CC=1

Computed Properties

• Exact Mass: 330.08605555g/mol
• Monoisotopic Mass: 330.08605555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 490.1±55.0 °C(Predicted)
• pka: 1.98±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(thiophen-2-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 851801-38-2 and Product Name: 1-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(thiophen-2-yl)ethan-1-one

Compound with the CAS number 851801-38-2 and the product name 1-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(thiophen-2-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique combination of functional groups, including a methylsulfanyl moiety and a thiophen-2-yl substituent, integrated within a 4,5-dihydro-1H-imidazol scaffold, positions this molecule as a promising candidate for further exploration.

The structural complexity of this compound is not merely an academic curiosity but rather a deliberate design choice aimed at modulating specific biological pathways. The presence of the imidazole ring, a well-known pharmacophore in medicinal chemistry, suggests potential interactions with enzymes and receptors relevant to various therapeutic areas. Furthermore, the thiophene derivative, a class of compounds frequently explored for their bioactivity, adds another layer of pharmacological interest. This dual functionality makes the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing emphasis on the development of small molecules that can selectively target disease-causing pathways without significant off-target effects. The compound in question aligns with this trend by incorporating structural elements that enhance its binding affinity and selectivity. Preliminary computational studies have indicated that the methylsulfanyl group may play a crucial role in stabilizing interactions with biological targets, thereby improving the compound's overall efficacy.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. The imidazole core has been extensively studied for its role in modulating neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA) and glutamate. By integrating this core with other pharmacologically active groups, researchers aim to develop compounds that can interact with specific GABAergic or glutamatergic receptors, offering new treatment strategies for conditions such as epilepsy and neurodegenerative diseases.

Additionally, the thiophen-2-yl substituent contributes to the compound's pharmacological profile by enhancing its solubility and metabolic stability. Thiophene derivatives are known for their ability to cross the blood-brain barrier, making them particularly valuable in central nervous system (CNS) drug development. The combination of these features suggests that this compound could serve as a lead molecule for further optimization towards treating CNS disorders.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming key carbon-carbon bonds within the molecule. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in constructing complex molecular architectures.

Evaluation of the compound's biological activity has already begun in several laboratories worldwide. Initial assays have shown promising results in vitro, particularly concerning its interaction with enzymes involved in metabolic pathways relevant to inflammation and pain management. The methylsulfanyl group, in particular, has been identified as a key determinant of its bioactivity, influencing both binding affinity and metabolic stability.

As research progresses, it is anticipated that this compound will undergo further modifications to enhance its therapeutic potential. Structural analogs will be synthesized to explore different pharmacological profiles and optimize parameters such as solubility, bioavailability, and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these endeavors, leveraging cutting-edge technologies like high-throughput screening and computational modeling.

The development of novel therapeutic agents is often hampered by challenges related to drug resistance and side effects. However, compounds like this one offer hope by introducing innovative structural motifs that may circumvent existing resistance mechanisms. By targeting multiple pathways simultaneously or by modulating receptor activity at unprecedented levels of selectivity, such molecules could provide more effective treatments for a wide range of diseases.

In conclusion,1-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(thiophen-2-yl)ethan-1-one represents a significant step forward in pharmaceutical chemistry. Its intricate structure and multifaceted pharmacological potential position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound,CAS No 851801-38-2 will undoubtedly play an important role in shaping future therapeutic strategies across multiple medical disciplines.